Cas no 2229077-22-7 (4-1-(2-bromo-4-fluorophenyl)ethylpiperidine)

• Product Name: 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine
• CAS No: 2229077-22-7
• MF: C₁₃H₁₇BrFN
• MW: 286.183186292648
• CID: 6340119
• PubChem ID: 165796893
• Update Time: 2025-06-23

4-1-(2-bromo-4-fluorophenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine
• EN300-1924736
• 4-[1-(2-bromo-4-fluorophenyl)ethyl]piperidine
• 2229077-22-7

• Inchi： 1S/C13H17BrFN/c1-9(10-4-6-16-7-5-10)12-3-2-11(15)8-13(12)14/h2-3,8-10,16H,4-7H2,1H3
• InChI Key： GETRDZVEWDEQRX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)C1CCNCC1)F

Computed Properties

• Exact Mass: 285.05284g/mol
• Monoisotopic Mass: 285.05284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine

Introduction to 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine (CAS No. 2229077-22-7)

4-1-(2-bromo-4-fluorophenyl)ethylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2229077-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The presence of both bromo and fluoro substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine combines the lipophilicity of the ethyl side chain with the metabolic stability provided by the piperidine core. This combination is particularly advantageous in drug design, as it allows for optimal solubility and membrane permeability while minimizing unwanted interactions with biological systems. The bromo and fluoro groups further enhance its utility by serving as handles for further chemical modifications, enabling the synthesis of a diverse array of derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic pathways. 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine has emerged as a key intermediate in the synthesis of compounds that modulate key enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. Its unique structural features make it particularly suitable for designing molecules that interact with high selectivity and potency.

One of the most compelling aspects of 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine is its potential application in the development of next-generation neuromodulators. Recent studies have demonstrated its utility in generating novel ligands for serotonin receptors, which play a crucial role in regulating mood, cognition, and pain perception. The bromo and fluoro substituents on the aromatic ring are particularly effective in fine-tuning binding affinities, allowing researchers to fine-map receptor interactions with unprecedented precision.

The pharmaceutical industry has also explored 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine as a precursor for anticancer agents. By leveraging its piperidine scaffold, scientists have synthesized derivatives that exhibit inhibitory activity against kinases and other enzymes overexpressed in tumor cells. The presence of halogen atoms enhances binding interactions with target proteins, leading to improved pharmacokinetic properties and reduced off-target effects. These findings highlight the compound's versatility as a building block for oncology drug discovery.

Furthermore, 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine has shown promise in addressing inflammatory conditions by modulating immune responses. Research indicates that derivatives derived from this compound can selectively inhibit pro-inflammatory cytokine pathways without compromising anti-inflammatory effects. This selective targeting is critical for developing therapies that mitigate side effects associated with broad-spectrum immunosuppression.

The synthetic pathways for 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine are well-documented and scalable, making it an accessible resource for academic and industrial researchers alike. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce functional groups with high efficiency. These methods not only streamline production but also allow for rapid diversification of the compound library, accelerating drug discovery efforts.

The safety profile of 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine is another critical consideration in its application to pharmaceutical research. While preliminary studies suggest low toxicity at moderate doses, comprehensive toxicological assessments are essential before moving into clinical trials. Collaborative efforts between chemists and biologists are necessary to evaluate potential long-term effects and optimize dosing regimens.

As computational chemistry advances, virtual screening techniques are being increasingly used to identify promising derivatives of 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine before experimental synthesis. Machine learning models trained on large datasets can predict binding affinities and pharmacokinetic properties with remarkable accuracy, enabling researchers to prioritize candidates with the highest therapeutic potential.

The future prospects for 4-1-(2-bromo-4-fluorophenyl)ethylpiperidine are bright, with ongoing research uncovering new applications across multiple therapeutic areas. Continued exploration of its pharmacological properties will likely lead to breakthroughs in treating complex diseases that remain challenging to address with existing therapies.